tert-butyl((1R,3S)-3-(aminomethyl)cyclopentyl)carbamate HCl

• IUPAC Name: tert-butyl N-[(1R,3S)-3-(aminomethyl)cyclopentyl]carbamate;hydrochloride
• InChI: InChI=1S/C11H22N2O2.ClH/c1-11(2,3)15-10(14)13-9-5-4-8(6-9)7-12;/h8-9H,4-7,12H2,1-3H3,(H,13,14);1H/t8-,9+;/m0./s1
• InChI Key: RIRHVQYIMKRANH-OULXEKPRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(C1)CN.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CC[C@@H](C1)CN.Cl
• Molecular Formula: C11H23ClN2O2
• Molecular Weight: 250.76 g/mol
• CAS No.: 2361657-62-5

Description

Tert-butyl((1R,3S)-3-(aminomethyl)cyclopentyl)carbamate HCl is a useful research compound. Its molecular formula is C11H23ClN2O2 and its molecular weight is 250.77. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Synthesis

The compound has been identified as a crucial intermediate in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides. Its role in facilitating the synthesis of these analogues underscores its importance in the development of nucleoside analogues with potential therapeutic applications (Ober, Marsch, Harms, & Carell, 2004).

Material Science and Sensory Materials

Research has demonstrated the role of tert-butyl moieties in the formation of organogels, which have applications in the development of chemosensors for detecting volatile acid vapors. The ability to form gels and the resultant properties of these materials highlight their potential in creating sensory materials for environmental monitoring and chemical detection (Sun, Xue, Sun, Gong, & Wang, 2015).

Stereoselective Synthesis

The compound has been used in the efficient stereoselective synthesis of six stereoisomers of 3, 4-diaminocyclohexane carboxamide, serving as key intermediates for the synthesis of factor Xa inhibitors. This application signifies its value in the targeted synthesis of biologically active molecules, particularly those relevant in the development of new therapeutics (Wang, Ma, Reddy, & Hu, 2017).

Chemical Analysis and Quality Control

In the field of pharmaceutical analysis, tert-butyl((1R,3S)-3-(aminomethyl)cyclopentyl)carbamate HCl derivatives have been employed in the characterization and quantification of trace level genotoxic impurities in drug substances. Such analyses are crucial for ensuring the safety and efficacy of pharmaceutical compounds (Puppala, Subbaiah, & Maheswaramma, 2022).